molecular formula C10H18O2 B8470734 1,2-Pinanediol

1,2-Pinanediol

Cat. No. B8470734
M. Wt: 170.25 g/mol
InChI Key: XHDGJGJBAQDXON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2-Pinanediol is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,2-Pinanediol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,2-Pinanediol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1,2-Pinanediol

Molecular Formula

C10H18O2

Molecular Weight

170.25 g/mol

IUPAC Name

2,6,6-trimethylbicyclo[3.1.1]heptane-1,2-diol

InChI

InChI=1S/C10H18O2/c1-8(2)7-4-5-9(3,11)10(8,12)6-7/h7,11-12H,4-6H2,1-3H3

InChI Key

XHDGJGJBAQDXON-UHFFFAOYSA-N

Canonical SMILES

CC1(C2CCC(C1(C2)O)(C)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Scheme 12 illustrates the preparation of boronic acid analogs containing a substituted cyclohexyl ring in the P1 site. Cyclohexadione monoethylene ketone 38 was converted to the alkene 39 using a Wittig reaction. 39 was hydroboronated using diiisopinocamphyl borane and converted to the boronic acid ethyl ester using the general procedure described by Brown et al. J. Org. Chem. 47, 5065, 1982. Transesterification with pinanediol gave 40. The α-chloro compound 41 was prepared by the homologation reaction of 40 with the anion of methylene chloride using the procedure of Matteson et al. J. Am. Chem. Soc. 105, 2077, 1983. Nucleophillic displacement of the α-chloride with the lithium salt of hexamethyldisilazane gave the bis-silyl protected amine 42. The trimethylsilyl protecting groups were removed by treatment with anhydrous HCl. The α-amino group was coupled to either an acyl group or N-protected peptide or amino acid using the mixed anhydride or other standard peptide coupling reaction conditions. The peptide 43 was treated with an aqueous suspension of a sulfonic acid substituted ion exchange resin to yield the side chain ketone which was converted to the amino cyclohexylpeptide 44 by reductive amination using ammonium acetate and sodium cyanoborohydride. ##STR35##
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